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Hydrocortisone sodium phosphate Hydrocortisone sodium phosphate Cortisol sodium phosphate is an organic sodium salt that is the disodium salt of cortisol phosphate. It contains a cortisol phosphate(2-).
Brand Name: Vulcanchem
CAS No.: 6000-74-4
VCID: VC21166520
InChI: InChI=1S/C21H31O8P.2Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;;/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28);;/q;2*+1/p-2/t14-,15-,16-,18+,19-,20-,21-;;/m0../s1
SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)(O)O)O)C)O.[Na+].[Na+]
Molecular Formula: C21H29Na2O8P
Molecular Weight: 486.4 g/mol

Hydrocortisone sodium phosphate

CAS No.: 6000-74-4

Cat. No.: VC21166520

Molecular Formula: C21H29Na2O8P

Molecular Weight: 486.4 g/mol

* For research use only. Not for human or veterinary use.

Hydrocortisone sodium phosphate - 6000-74-4

Specification

Description Cortisol sodium phosphate is an organic sodium salt that is the disodium salt of cortisol phosphate. It contains a cortisol phosphate(2-).
CAS No. 6000-74-4
Molecular Formula C21H29Na2O8P
Molecular Weight 486.4 g/mol
IUPAC Name disodium;[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] phosphate
Standard InChI InChI=1S/C21H31O8P.2Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;;/h9,14-16,18,23,25H,3-8,10-11H2,1-2H3,(H2,26,27,28);;/q;2*+1/p-2/t14-,15-,16-,18+,19-,20-,21-;;/m0../s1
Standard InChI Key RYJIRNNXCHOUTQ-OJJGEMKLSA-L
Isomeric SMILES C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)COP(=O)([O-])[O-])O)C)O.[Na+].[Na+]
SMILES CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)(O)O)O)C)O.[Na+].[Na+]
Canonical SMILES CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COP(=O)([O-])[O-])O)C)O.[Na+].[Na+]

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